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For Researchers, Scientists, and Drug Development Professionals

Core Introduction
LysoSensor™ Yellow/Blue DND-160, commonly referred to as PDMPO, is a fluorescent

acidotropic probe invaluable for the study of acidic organelles in live cells, such as lysosomes

and endosomes.[1][2][3] As a weak base, it freely permeates cell membranes and accumulates

in compartments with low internal pH through protonation.[2][3] This protonation event also

triggers a pH-dependent shift in its fluorescence, making it a powerful ratiometric indicator for

monitoring lysosomal pH dynamics. PDMPO exhibits dual-excitation and dual-emission

spectral peaks; in less acidic environments, it fluoresces blue, while in more acidic organelles,

the fluorescence shifts to yellow. This unique characteristic allows for the quantitative analysis

of lysosomal pH through ratio imaging.

Mechanism of Action
PDMPO's utility as a lysosomal pH probe is rooted in its chemical nature as a weak base. In

the neutral pH of the cytoplasm, PDMPO remains largely unprotonated and is freely permeable

to cellular membranes. Upon encountering the acidic lumen of lysosomes (typically pH 4.5-5.0),

the probe becomes protonated. This protonation not only traps PDMPO within the organelle but

also alters its electronic structure, leading to a significant change in its fluorescence properties.

This pH-dependent fluorescence shift is the basis for its use in ratiometric pH measurements.
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Caption: Mechanism of LysoSensor™ PDMPO accumulation and fluorescence shift in a live

cell.

Quantitative Data
The spectral and physicochemical properties of LysoSensor™ PDMPO are summarized below.

This data is crucial for designing and executing experiments, as well as for data analysis.
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Property Value Reference(s)

Molecular Formula C₂₀H₂₂N₄O₃

Molecular Weight 366.41 g/mol

pKa ~4.2 - 4.5

Excitation (Neutral pH) ~329 nm

Emission (Neutral pH) ~440 nm (Blue)

Excitation (Acidic pH) ~384 nm

Emission (Acidic pH) ~540 nm (Yellow)

Solvent for Stock Anhydrous DMSO

Experimental Protocols
The following protocols provide a general guideline for using LysoSensor™ PDMPO to label

and analyze acidic organelles in live cells. Optimization may be required for specific cell types

and experimental conditions.

Stock Solution Preparation
Prepare a 1 mM stock solution of LysoSensor™ PDMPO by dissolving the powder in

anhydrous DMSO.

Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C, protected from light. The stock solution is stable for at least three

months under these conditions.

Staining Protocol for Adherent Cells
Culture adherent cells on sterile coverslips or in a glass-bottom dish to a confluence of 30-

60%.

Prepare a working solution of LysoSensor™ PDMPO by diluting the 1 mM stock solution in

serum-free medium or a suitable buffer (e.g., PBS) to a final concentration of at least 1 µM.
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The optimal concentration may vary depending on the cell type and should be determined

empirically.

Remove the culture medium from the cells and wash once with pre-warmed (37°C) medium

or buffer.

Add the PDMPO working solution to the cells and incubate for 1-5 minutes at 37°C,

protected from light. Note: Longer incubation times can lead to an "alkalizing effect" on the

lysosomes.

Remove the staining solution and wash the cells two to three times with pre-warmed medium

or buffer to remove any unbound dye.

The cells are now ready for imaging under a fluorescence microscope.

Staining Protocol for Suspension Cells
Harvest suspension cells by centrifugation at a low speed (e.g., 1000g for 5 minutes).

Resuspend the cell pellet in pre-warmed (37°C) serum-free medium or buffer containing the

desired concentration of LysoSensor™ PDMPO (typically starting at 1 µM).

Incubate the cells for 1-5 minutes at 37°C, protected from light.

Centrifuge the cells again to pellet them and remove the supernatant containing the staining

solution.

Wash the cell pellet by resuspending in fresh, pre-warmed medium or buffer and centrifuging

again. Repeat this wash step two to three times.

After the final wash, resuspend the cells in fresh medium or buffer for analysis by

fluorescence microscopy or flow cytometry.
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Caption: General experimental workflow for staining live cells with LysoSensor™ PDMPO.

Applications in Cell Biology and Drug Development
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LysoSensor™ PDMPO is a versatile tool with numerous applications in fundamental cell

biology research and preclinical drug development.

Monitoring Lysosomal pH: Its ratiometric nature allows for the precise measurement of

lysosomal pH and the detection of pH fluctuations in response to various stimuli or drug

treatments.

Studying Lysosomal Storage Diseases: Functional defects in lysosomes are linked to a

group of genetic disorders known as lysosomal storage diseases (LSDs). PDMPO can be

used to investigate aberrations in lysosomal acidification associated with these diseases.

Investigating Autophagy and Endocytosis: The endocytic and autophagic pathways converge

at the lysosome. PDMPO can be used to study the acidification of autolysosomes and the

trafficking of endocytosed material.

Drug Development: Many therapeutic compounds can alter lysosomal function. PDMPO is a

valuable tool for screening compound libraries to identify drugs that impact lysosomal pH

and for elucidating the mechanism of action of lysosomotropic drugs.

Conclusion
LysoSensor™ PDMPO is a robust and reliable fluorescent probe for the study of lysosomal pH

in live cells. Its unique dual-emission properties enable ratiometric imaging, providing

quantitative insights into the dynamics of this critical organelle. The protocols and data

presented in this guide offer a comprehensive resource for researchers and scientists seeking

to employ this powerful tool in their studies of cellular function and disease.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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